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Compound of Interest

Compound Name: 4-Isobutylaniline

Cat. No.: B1594155 Get Quote

Application Notes and Protocols for 4-
Isobutylaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions and handling guidelines for 4-
isobutylaniline (CAS No: 30090-17-6). Given the limited specific toxicological data for this

compound, a precautionary approach is essential. The information presented here is a

synthesis of available data for 4-isobutylaniline and related aromatic amines, a class of

compounds known for potential health risks.

Substance Identification and Physicochemical
Properties
4-Isobutylaniline, also known as 4-(2-methylpropyl)aniline, is an aromatic amine.[1] Its

molecular structure consists of a benzene ring substituted with an amino group and an isobutyl

group at the para position.[1] It is typically a colorless to brown liquid under standard

conditions.[1]

Table 1: Physicochemical Properties of 4-Isobutylaniline
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Property Value Source(s)

Chemical Formula C₁₀H₁₅N [1][2]

Molecular Weight 149.23 g/mol [1][2]

Appearance Colorless to brown liquid [1][2]

Boiling Point
241.9°C - 255.2°C at 760

mmHg
[1]

Density 0.944 - 1.19 g/cm³ [1]

Flash Point 103°C [2]

Vapor Pressure 0.035 mmHg at 25°C [2]

Solubility
Slightly soluble in water,

soluble in organic solvents
[2]

Hazard Identification and Toxicological Information
While specific GHS hazard classifications for 4-isobutylaniline are not consistently available in

published literature, aromatic amines as a class are known to be hazardous.[3] Aniline and its

derivatives can be toxic if inhaled, ingested, or absorbed through the skin.[3][4] The primary

health concern associated with many aromatic amines is methemoglobinemia.[3][5]

Mechanism of Toxicity: Methemoglobinemia
Exposure to aromatic amines can lead to the oxidation of the ferrous iron (Fe²⁺) in hemoglobin

to the ferric state (Fe³⁺), forming methemoglobin. Methemoglobin is incapable of binding and

transporting oxygen, leading to tissue hypoxia.[3][5] This can result in symptoms such as

cyanosis (bluish discoloration of the skin), dizziness, headaches, and in severe cases,

convulsions, coma, and death.[3]
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Caption: Mechanism of 4-Isobutylaniline-induced Methemoglobinemia.

Carcinogenicity
Many aromatic amines are considered probable or known human carcinogens.[1][6] For

instance, o-toluidine is classified by the EPA as a probable human carcinogen (Group B2), and

occupational exposure to dyestuffs containing it is linked to an increased risk of bladder cancer.

[1] Aniline is listed by the IARC in Group 2A (Probably carcinogenic to humans).[2] Given its

structure, 4-isobutylaniline should be handled as a potential carcinogen.

Quantitative Toxicity Data
Specific acute toxicity data (LD50/LC50) for 4-isobutylaniline is largely unavailable.[7]

Therefore, it is prudent to reference data from structurally similar aromatic amines to appreciate

the potential toxicity.

Table 2: Acute Toxicity Data for Analogous Aromatic Amines
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Substance Route Species Value Source(s)

Aniline Oral Rat
LD50: 762.15

mg/kg
[8]

Aniline Inhalation Human

Exposure to 7-53

ppm for several

hours causes

slight symptoms.

[5]

o-Toluidine Inhalation Human

60-minute

exposure to 40

ppm produces

severe toxic

effects.

[9]

p-Toluidine Oral Rat LD50: 336 mg/kg

p-Toluidine Dermal Rat LD50: 890 mg/kg

Occupational Exposure Limits (OELs)
There are no established specific Occupational Exposure Limits (OELs), such as a Threshold

Limit Value (TLV) or Permissible Exposure Limit (PEL), for 4-isobutylaniline. For related

compounds like o-toluidine, NIOSH considers it a potential occupational carcinogen and

recommends exposure to be kept at the lowest feasible level.[9] Given the potential

carcinogenicity and toxicity, all work with 4-isobutylaniline should be conducted in a manner

that minimizes any potential for exposure.

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when working with 4-isobutylaniline.

Engineering Controls
Ventilation: Always handle 4-isobutylaniline in a certified chemical fume hood to minimize

inhalation exposure.[3]
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Containment: Use a designated area for handling this compound to prevent cross-

contamination.

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.

Personal Protective Equipment (PPE)
Table 3: Recommended Personal Protective Equipment

Protection Type Specification Purpose

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

To prevent splashes to the

eyes.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves for any signs of

degradation before use.

To prevent skin contact and

absorption.

Skin and Body Protection

A lab coat or chemical-

resistant apron. Closed-toe

shoes are mandatory.

To protect skin from accidental

splashes.

Respiratory Protection

Not typically required when

handled in a functional

chemical fume hood. If there is

a risk of inhalation, a NIOSH-

approved respirator with an

organic vapor cartridge should

be used.

To prevent inhalation of

vapors.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][3]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[5]
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Store away from heat, sparks, and open flames.[5]

The storage area should be clearly labeled with the identity of the substance and its hazards.

Disposal
Dispose of waste 4-isobutylaniline and any contaminated materials through a licensed

professional waste disposal service.

Do not dispose of down the drain or in general waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols
Workflow for Safe Handling of 4-Isobutylaniline
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Preparation

Handling

Cleanup and Disposal

Prepare work area in
a chemical fume hood

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh or measure the required amount
using appropriate tools (e.g., glass syringe)

Perform the experimental procedure

Decontaminate glassware and surfaces

Dispose of all waste
(liquid and solid) in designated
hazardous waste containers

Doff PPE correctly

Wash hands thoroughly
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Spill Occurs

Is the spill large
(e.g., >100 mL)?

Evacuate Area
Call Emergency Response

Yes

Are you trained and
equipped to clean it?

No

Secure the area
Alert others

No

Don appropriate PPE

Yes

Contain spill with
inert absorbent

Collect waste in a
sealed container

Decontaminate the area

Report the spill to EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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